Cas no 2098159-24-9 ((Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide)
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyrrole-2(1H)-ethanimidamide, 4,4-difluorohexahydro-N-hydroxy-
- (Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
- (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
-
- Inchi: 1S/C9H15F2N3O/c10-9(11)2-1-6-3-14(4-7(6)9)5-8(12)13-15/h6-7,15H,1-5H2,(H2,12,13)
- InChI Key: COBYADRAEKEGLB-UHFFFAOYSA-N
- SMILES: N1(CC(NO)=N)CC2C(F)(F)CCC2C1
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z312766-100mg |
(Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | Z312766-500mg |
(Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 500mg |
$ 365.00 | 2022-06-02 | ||
| TRC | Z312766-1g |
(Z)-2-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 1g |
$ 570.00 | 2022-06-02 | ||
| Life Chemicals | F1907-5953-0.25g |
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-5953-0.5g |
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-5953-1g |
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-5953-2.5g |
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-5953-5g |
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-5953-10g |
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide |
2098159-24-9 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
(Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide
Recent Advances in the Study of (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide (CAS: 2098159-24-9)
The compound (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide (CAS: 2098159-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique difluorinated cyclopenta[c]pyrrole scaffold and hydroxamic acid moiety, has been investigated for its role as a selective inhibitor of specific enzymatic targets, particularly in the context of oncology and inflammatory diseases.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide exhibits potent inhibitory effects against histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The compound's selectivity profile, particularly for HDAC6, suggests its potential as a therapeutic agent for hematological malignancies and neurodegenerative disorders.
Structural-activity relationship (SAR) studies have revealed that the difluorinated cyclopentapyrrolidine core contributes significantly to the compound's metabolic stability and target binding affinity. The hydroxamic acid group serves as a crucial zinc-binding motif, enabling effective interaction with the catalytic site of HDACs. Computational docking simulations and X-ray crystallography data have provided detailed insights into the molecular interactions between this compound and its protein targets.
In preclinical development, (Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide has shown promising pharmacokinetic properties, including good oral bioavailability and favorable tissue distribution. Animal models of multiple myeloma and acute myeloid leukemia have demonstrated significant tumor growth inhibition with manageable toxicity profiles. These findings have prompted several pharmaceutical companies to initiate further optimization studies and potential clinical development programs.
Beyond oncology applications, recent research has explored the compound's potential in treating inflammatory and autoimmune conditions. Its ability to modulate immune cell function through HDAC inhibition has shown efficacy in rodent models of rheumatoid arthritis and inflammatory bowel disease. The dual mechanism of action—targeting both epigenetic regulation and protein acetylation—positions this molecule as a promising candidate for multifactorial disease intervention.
Ongoing research efforts are focused on improving the compound's selectivity and reducing potential off-target effects. Novel derivatives are being synthesized to enhance therapeutic efficacy while minimizing toxicity. The development of prodrug formulations is also underway to address challenges related to solubility and bioavailability. As the understanding of this compound's biological activities continues to expand, it represents an exciting avenue for future drug discovery and development in the chemical biology and pharmaceutical sectors.
2098159-24-9 ((Z)-2-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-N'-hydroxyacetimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)